Cas no 96008-33-2 (Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide)

• Product Name: Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
• CAS No: 96008-33-2
• MF: C₄H₆N₃NaS
• MW: 151.165309429169
• CID: 4723353
• Update Time: 2023-08-16

Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide Chemical and Physical Properties

Names and Identifiers

• sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide
• Sodium (4,5-dimethyl-1,2,4-triazol-3-yl)sulfanide

• Inchi： 1S/C4H7N3S.Na/c1-3-5-6-4(8)7(3)2;/h1-2H3,(H,6,8);/q;+1/p-1
• InChI Key： PYXRNJGKBOXXGY-UHFFFAOYSA-M
• SMILES： [S-]C1=NN=C(C)N1C.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91.9
• Topological Polar Surface Area: 31.7